Cas no 141113-98-6 (4-Bromo-toluene-3-sulfonic acid sodium salt)

• Product Name: 4-Bromo-toluene-3-sulfonic acid sodium salt
• CAS No: 141113-98-6
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• MDL: MFCD07783823
• CID: 1026787
• PubChem ID: 15155338
• Update Time: 2025-04-20

4-Bromo-toluene-3-sulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylbenzene-1-sulfonyl chloride
• 2-Bromo-5-methylbenzenesulfonyl chloride
• SCHEMBL7647234
• ZFCDMNSVQJUZTG-UHFFFAOYSA-N
• 141113-98-6
• DTXSID50569253
• AKOS005363086
• MFCD07783823
• 4-BROMO-TOLUENE-3-SULFONYL CHLORIDE
• Benzenesulfonyl chloride, 2-bromo-5-methyl-
• CS-0217559
• AS-43913
• DB-027870
• 2-Bromo-5-methylbenzene-1-sulfonylchloride
• 2-Bromo-5-methyl-benzenesulfonyl chloride
• EN300-77416
• 4-Bromo-toluene-3-sulfonic acid sodium salt

• MDL： MFCD07783823
• Inchi： 1S/C7H6BrClO2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3
• InChI Key： ZFCDMNSVQJUZTG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 267.89608
• Monoisotopic Mass: 267.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14